Cas no 133179-63-2 ( )
structure
Product Name:
CAS No:133179-63-2
MF:C9H5ClOS
MW:196.653400182724
CID:873264
PubChem ID:45081734
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 2-benzothiophene-1-carbonyl chloride
- Benzo[c]thiophene-1-carbonyl chloride (9CI)
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- Inchi： 1S/C9H5ClOS/c10-9(11)8-7-4-2-1-3-6(7)5-12-8/h1-5H
- InChI Key： ONGCXHZOGJFNJA-UHFFFAOYSA-N
- SMILES： ClC(C1=C2C=CC=CC2=CS1)=O
Computed Properties
- Exact Mass: 195.97505
- Monoisotopic Mass: 195.9749636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 17.07
Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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